Cas no 2757082-95-2 (7,9-Bis(2-ethyl-6-methylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride)

• Product Name: 7,9-Bis(2-ethyl-6-methylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride
• CAS No: 2757082-95-2
• MF: C₃₁H₂₉ClN₂
• MW: 465.028366804123
• MDL: MFCD34563720
• CID: 5085954
• PubChem ID: 156599770
• Update Time: 2026-03-02

7,9-Bis(2-ethyl-6-methylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride Chemical and Physical Properties

Names and Identifiers

• 7,9-Bis(2-ethyl-6-methylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride
• F71681
• 7,9-bis(2-ethyl-6-methylphenyl)acenaphthyleno[1,2-d]imidazol-9-ium;chloride
• BS-47240
• 7,9-bis(2-ethyl-6-methylphenyl)-7??-acenaphthyleno[1,2-d]imidazol-7-ylium chloride
• 2757082-95-2

• MDL： MFCD34563720
• Inchi： 1S/C31H29N2.ClH/c1-5-22-13-7-11-20(3)28(22)32-19-33(29-21(4)12-8-14-23(29)6-2)31-26-18-10-16-24-15-9-17-25(27(24)26)30(31)32;/h7-19H,5-6H2,1-4H3;1H/q+1;/p-1
• InChI Key： KUBSGQXHSOTOKM-UHFFFAOYSA-M
• SMILES： C(C1C=CC=C(C)C=1[N+]1=CN(C2C(=CC=CC=2CC)C)C2C3=CC=CC4=CC=CC(=C34)C1=2)C.[Cl-]

Computed Properties

• Exact Mass: 464.2019266g/mol
• Monoisotopic Mass: 464.2019266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 622
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Additional information on 7,9-Bis(2-ethyl-6-methylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride

7,9-Bis(2-ethyl-6-methylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium Chloride: A Comprehensive Overview

The compound 7,9-Bis(2-ethyl-6-methylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride (CAS No. 2757082-95-2) is a highly specialized organic material with unique structural and functional properties. This compound belongs to the class of acenaphtho-imidazolium salts, which have garnered significant attention in recent years due to their potential applications in various fields such as optoelectronics, drug delivery systems, and catalysis. The molecule's structure is characterized by a rigid acenaphthene framework fused with an imidazolium ring system, which imparts exceptional stability and electronic properties.

The acenaphtho[1,2-d]imidazolium core of this compound is a key feature that contributes to its distinctive behavior. The imidazolium ring, being aromatic and electron-deficient, facilitates strong π-interactions and ion-pairing capabilities. These properties make the compound an excellent candidate for use in ionogel electrolytes and other ion-containing materials. Recent studies have demonstrated that the bis(aryl) substitution pattern on the imidazolium ring significantly enhances the compound's thermal stability and mechanical robustness, making it suitable for high-performance applications.

The synthesis of 7,9-Bis(2-ethyl-6-methylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride involves a multi-step process that typically begins with the preparation of the acenaphthene derivative. The subsequent nucleophilic aromatic substitution or coupling reactions are critical in forming the imidazolium moiety. Researchers have recently explored more efficient synthetic routes using transition metal catalysts, which have significantly improved the yield and purity of the final product. These advancements highlight the importance of optimizing synthetic protocols to meet the growing demand for high-quality materials in industries such as electronics and pharmaceuticals.

One of the most promising applications of this compound lies in its use as an electrolyte in advanced energy storage devices. The chloride counterion plays a crucial role in modulating the ionic conductivity and electrochemical stability of the material. Experimental studies have shown that this compound exhibits excellent ionic conductivity at elevated temperatures, making it a viable candidate for high-temperature batteries and capacitors. Furthermore, its ability to form stable ion pairs has been exploited in developing novel ionogel electrolytes with enhanced mechanical strength and electrochemical performance.

In addition to its electrochemical applications, 7,9-Bis(2-ethyl-6-methylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride has shown potential in drug delivery systems due to its ability to encapsulate bioactive molecules within its rigid framework. The compound's unique structure allows for controlled release mechanisms, which are highly desirable in pharmaceutical applications. Recent research has focused on modifying the substituents on the aryl groups to further enhance drug loading capacity and release kinetics.

The structural versatility of this compound also makes it an attractive candidate for catalytic applications. The imidazolium ring's ability to act as a Lewis acid has been leveraged in designing heterogeneous catalysts for various organic transformations. For instance, studies have demonstrated its effectiveness in promoting aldol reactions and other carbonyl-based reactions under mild conditions. These findings underscore the compound's potential as a sustainable alternative to traditional metal-based catalysts.

From a sustainability perspective, the development of efficient synthesis routes and recycling strategies for acenaphtho[1,2-d]imidazolium chloride derivatives is crucial. Researchers are actively exploring green chemistry approaches to minimize waste generation and reduce energy consumption during production. These efforts align with global initiatives aimed at promoting environmentally friendly chemical processes.

In conclusion, 7,9-Bis(2-ethyl-6-methylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride (CAS No. 2757082-95-2) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structural features and functional properties make it a valuable asset in modern material science and technology. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across various industries.